Cas no 5427-05-4 ( )

  structure
  structure
Product name: 
CAS No:5427-05-4
MF:C20H18OS
MW:306.421324253082
CID:940378
PubChem ID:225272

  Chemical and Physical Properties

Names and Identifiers

    • benzhydryl-o-tolyl sulfone;Benzhydryl-o-tolyl-sulfon;Benzhydryl-o-tolyl-sulfoxid;benzhydryl-o-tolyl sulfoxide;1-BENZHYDRYLSULFONYL-2-METHYL-BENZENE;
    • NSC14466
    • NSC-14466
    • 1-benzhydrylsulfinyl-2-methylbenzene
    • 5427-05-4
    •  
    • Inchi: InChI=1S/C20H18OS/c1-16-10-8-9-15-19(16)22(21)20(17-11-4-2-5-12-17)18-13-6-3-7-14-18/h2-15,20H,1H3
    • InChI Key: LZSWEPBCCMDOHG-UHFFFAOYSA-N
    • SMILES: CC1=CC=CC=C1S(=O)C(C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 306.10800
  • Monoisotopic Mass: 306.108
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • Density: 1.2
  • Boiling Point: 496.9°C at 760 mmHg
  • Flash Point: 254.3°C
  • Refractive Index: 1.666
  • PSA: 36.28000
  • LogP: 5.75790

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